Cas no 1597289-29-6 (1-(4-bromo-2,6-difluorophenyl)prop-2-en-1-ol)

1-(4-Bromo-2,6-difluorophenyl)prop-2-en-1-ol is a brominated and difluorinated phenylpropenol derivative with potential utility as an intermediate in organic synthesis. Its structure features a reactive allylic alcohol group adjacent to an aromatic ring substituted with bromine and fluorine atoms, enabling selective functionalization. The presence of halogen substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Negishi couplings, while the difluorinated motif may improve metabolic stability in pharmaceutical applications. This compound is particularly valuable for constructing complex molecules in medicinal chemistry and materials science, where precise control over electronic and steric properties is required. Its well-defined reactivity profile makes it suitable for controlled derivatization under mild conditions.

1-(4-bromo-2,6-difluorophenyl)prop-2-en-1-ol structure

1597289-29-6 structure

Product Name:1-(4-bromo-2,6-difluorophenyl)prop-2-en-1-ol

CAS No:1597289-29-6

MF:C₉H₇BrF₂O

MW:249.052088975906

CID:5840614

PubChem ID:115814704

Update Time:2025-06-07

1-(4-bromo-2,6-difluorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-α-ethenyl-2,6-difluorobenzenemethanol
- 1-(4-bromo-2,6-difluorophenyl)prop-2-en-1-ol
- 1597289-29-6
- EN300-1912283
- Inchi： 1S/C9H7BrF2O/c1-2-8(13)9-6(11)3-5(10)4-7(9)12/h2-4,8,13H,1H2
- InChI Key： QUGDCPBIEXOPKV-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C=1)F)C(C=C)O)F

Computed Properties

Exact Mass: 247.96483g/mol
Monoisotopic Mass: 247.96483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 20.2Å²

1-(4-bromo-2,6-difluorophenyl)prop-2-en-1-ol Pricemore >>

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